Cas no 50594-32-6 (Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-)

• Product Name: Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-
• CAS No: 50594-32-6
• MF: C₁₃H₇ClF₃NO₃
• MW: 317.647793054581
• CID: 1568208
• PubChem ID: 86217951
• Update Time: 2025-04-21

Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)-
• 1-chloro-3-nitro-2-phenoxy-5-(trifluoromethyl)benzene
• DTXSID001213931
• 50594-32-6

• Inchi： 1S/C13H7ClF3NO3/c14-10-6-8(13(15,16)17)7-11(18(19)20)12(10)21-9-4-2-1-3-5-9/h1-7H
• InChI Key： XKVYIJNLPMGNMR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CC(=C1OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 317.00671
• Monoisotopic Mass: 317.0066553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37